Cas no 1029734-62-0 (2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide)

2-{[6-(3,5-Dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide is a synthetic organic compound featuring a pyrimidine core functionalized with a 3,5-dimethylphenoxy group and a thioether-linked acetamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or bioactive molecule in drug discovery. The presence of the pyrimidine scaffold, combined with strategically positioned substituents, may confer selective binding properties, making it a candidate for targeting specific enzymes or receptors. Its sulfanyl and acetamide groups enhance reactivity and solubility, facilitating further derivatization. The compound's well-defined molecular architecture allows for precise modifications, supporting research in developing novel therapeutic agents or biochemical probes.

2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide structure

1029734-62-0 structure

Product Name:2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide

CAS No:1029734-62-0

MF:C₂₁H₂₁N₃O₂S

MW:379.475343465805

CID:5382488

Update Time:2025-11-07

2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-[[6-(3,5-Dimethylphenoxy)-4-pyrimidinyl]thio]-N-(2-methylphenyl)acetamide
- 2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide
- Inchi： 1S/C21H21N3O2S/c1-14-8-15(2)10-17(9-14)26-20-11-21(23-13-22-20)27-12-19(25)24-18-7-5-4-6-16(18)3/h4-11,13H,12H2,1-3H3,(H,24,25)
- InChI Key： WPWBGTGJYZRTTL-UHFFFAOYSA-N
- SMILES： C(NC1=CC=CC=C1C)(=O)CSC1C=C(OC2=CC(C)=CC(C)=C2)N=CN=1

Computed Properties

Exact Mass: 379.135
Monoisotopic Mass: 379.135
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 6
Complexity: 468
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 89.4A^2

Experimental Properties

Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 571.5±50.0 °C(Predicted)
pka: 12.76±0.70(Predicted)

2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F3398-1058-2μmol	2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide	1029734-62-0	2μmol	$57.0	2023-09-11
Life Chemicals	F3398-1058-5μmol	2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide	1029734-62-0	5μmol	$63.0	2023-09-11
Life Chemicals	F3398-1058-10μmol	2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide	1029734-62-0	10μmol	$69.0	2023-09-11
Life Chemicals	F3398-1058-20μmol	2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide	1029734-62-0	20μmol	$79.0	2023-09-11
Life Chemicals	F3398-1058-1mg	2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide	1029734-62-0	1mg	$54.0	2023-09-11
Life Chemicals	F3398-1058-2mg	2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide	1029734-62-0	2mg	$59.0	2023-09-11
Life Chemicals	F3398-1058-3mg	2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide	1029734-62-0	3mg	$63.0	2023-09-11
Life Chemicals	F3398-1058-4mg	2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide	1029734-62-0	4mg	$66.0	2023-09-11
Life Chemicals	F3398-1058-5mg	2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide	1029734-62-0	5mg	$69.0	2023-09-11
Life Chemicals	F3398-1058-10mg	2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide	1029734-62-0	10mg	$79.0	2023-09-11

2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide Related Literature

1. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
2. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

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3. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

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4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

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5. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864

Additional information on 2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide

Recent Advances in the Study of 2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide (CAS: 1029734-62-0)

The compound 2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide (CAS: 1029734-62-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various diseases, including cancer and inflammatory disorders. The unique structural features of 2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide, such as the pyrimidine core and the sulfanyl-acetamide moiety, contribute to its high binding affinity and selectivity towards target proteins. These properties make it a promising candidate for further drug development.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key cellular processes. For instance, research published in the Journal of Medicinal Chemistry (2023) revealed that 2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide effectively inhibits the proliferation of cancer cells by disrupting signal transduction pathways. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in preclinical models, showing favorable results for potential therapeutic use.

Despite these promising findings, challenges remain in optimizing the compound's pharmacological properties. Current research efforts are directed towards improving its solubility and reducing off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore structural modifications and formulation strategies that could enhance its clinical applicability.

In conclusion, 2-{[6-(3,5-dimethylphenoxy)pyrimidin-4-yl]sulfanyl}-N-(2-methylphenyl)acetamide (CAS: 1029734-62-0) represents a significant advancement in the development of kinase inhibitors. Its unique chemical structure and biological activity underscore its potential as a therapeutic agent. Future research will likely focus on translational studies to bridge the gap between preclinical findings and clinical applications, paving the way for novel treatments in oncology and beyond.